Cas no 32194-76-6 (3-(Methoxymethyl)benzoic acid)

• Product Name: 3-(Methoxymethyl)benzoic acid
• CAS No: 32194-76-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD01871355
• CID: 313906
• PubChem ID: 4962354
• Update Time: 2025-04-19

3-(Methoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)benzoic acid
• Benzoic acid,3-(methoxymethyl)-
• 3-(Methoxymethyl)-benzoic acid
• 32194-76-6
• AKOS000101808
• SCHEMBL565902
• ZPBMOTGPFVLBMN-UHFFFAOYSA-N
• MFCD01871355
• BB 0257988
• DTXSID60407071
• AM803691
• CS-0117171
• Z90122375
• EN300-13304
• 3-(methoxymethyl)benzoic acid, AldrichCPR
• 3-Methoxymethyl-benzoic acid
• NCGC00342677-01
• AB01333903-02
• TS-02233
• FT-0681608
• A875673
• 3-(METHOXYMETHYL)BENZOICACID
• STL411942
• DA-24875

• MDL： MFCD01871355
• Inchi： 1S/C9H10O3/c1-12-6-7-3-2-4-8(5-7)9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： ZPBMOTGPFVLBMN-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 165.055169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.177
• Boiling Point: 289.9°C at 760 mmHg
• Flash Point: 116.5°C
• PSA: 46.53000
• LogP: 1.53120

3-(Methoxymethyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers